Cas no 41287-34-7 (S-2-((5-(4-Trifluoromethyl-2-quinolyloxy)pentyl)amino)ethyl hydrogen thiosulfate)

• Product Name: S-2-((5-(4-Trifluoromethyl-2-quinolyloxy)pentyl)amino)ethyl hydrogen thiosulfate
• CAS No: 41287-34-7
• MF: C₁₇H₂₁F₃N₂O₄S₂
• MW: 438.484852552414
• CID: 2668146
• Update Time: 2023-08-06

S-2-((5-(4-Trifluoromethyl-2-quinolyloxy)pentyl)amino)ethyl hydrogen thiosulfate Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid hydrogen S-[2-[[5-[[4-(trifluoromethyl)-2-quinolinyl]oxy]pentyl]amino]ethyl] ester
• Ethanethiosulfuric acid, 2-(5-(4-(trifluoromethyl)-2-quinolyloxy)pentyl)amino-
• Thiosulfuric acid, S-(2-((5-(4-trifluoromethyl-2-quinolyloxy)pentyl)amino)ethyl) ester
• S-2-((5-(4-Trifluoromethyl-2-quinolyloxy)pentyl)amino)ethyl hydrogen thiosulfate
• Ethanethiol, 2-(5-(4-(trifluoromethyl)-2-quinolyloxy)pentyl)amino-, hydrogen sulfate (ester)
• s-{2-[(5-{[4-(trifluoromethyl)quinolin-2-yl]oxy}pentyl)amino]ethyl} hydrogen sulfurothioate
• Thiosulfuri

• Inchi： 1S/C17H21F3N2O4S2/c18-17(19,20)14-12-16(22-15-7-3-2-6-13(14)15)26-10-5-1-4-8-21-9-11-27-28(23,24)25/h2-3,6-7,12,21H,1,4-5,8-11H2,(H,23,24,25)
• InChI Key： RWWBYAZXVYCRQA-UHFFFAOYSA-N
• SMILES： S(CCNCCCCCOC1C=C(C(F)(F)F)C2C=CC=CC=2N=1)S(=O)(=O)O
• BRN： 1668425

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 558
• Topological Polar Surface Area: 122